Cas no 65565-33-5 (1-Naphthalenecarboxaldehyde, 4,6-dimethoxy-)

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- structure
65565-33-5 structure
Product Name:1-Naphthalenecarboxaldehyde, 4,6-dimethoxy-
CAS No:65565-33-5
MF:C13H12O3
MW:216.232583999634
CID:398313
PubChem ID:612286
Update Time:2025-04-19

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxaldehyde, 4,6-dimethoxy-
    • 4,6-dimethoxynaphthalene-1-carbaldehyde
    • 65565-33-5
    • 4,6-Dimethoxy-1-naphthaldehyde
    • OPJXETKHTVGWTJ-UHFFFAOYSA-N
    • DTXSID80346453
    • Inchi： 1S/C13H12O3/c1-15-10-4-5-11-9(8-14)3-6-13(16-2)12(11)7-10/h3-8H,1-2H3
    • InChI Key： OPJXETKHTVGWTJ-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(C=O)=C2C=CC(=CC2=1)OC

Computed Properties

  • Exact Mass: 216.07866
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- Production Method

Production Method 1

8068-05-1 8068-05-1
65565-33-5 65565-33-5
831-00-5 831-00-5
88-32-4 88-32-4
2219-78-5 2219-78-5
527-18-4 527-18-4
13037-79-1 13037-79-1
77879-82-4 77879-82-4
33963-27-8 33963-27-8
13199-54-7 13199-54-7
7743-14-8 7743-14-8
92617-73-7 92617-73-7
520-43-4 520-43-4
615-90-7 615-90-7
89-83-8 89-83-8
3238-38-8 3238-38-8
527-35-5 527-35-5
98-29-3 98-29-3
2416-94-6 2416-94-6
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Methanol ;  7 h, 220 °C
Reference
Thermochemical lignin depolymerization and conversion to aromatics in subcritical methanol: effects of catalytic conditions
Singh, Sunit Kumar; et al, New Journal of Chemistry, 2016, 40(4), 3677-3685

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- Raw materials

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- Preparation Products

1-Naphthalenecarboxaldehyde, 4,6-dimethoxy- Related Literature

Related Categories

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